Cas no 176092-22-1 (10-(pyrrolidine-1-carbonyl)-10H-phenothiazine)

• Product Name: 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine
• CAS No: 176092-22-1
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 6349300
• PubChem ID: 705773
• Update Time: 2025-06-27

10-(pyrrolidine-1-carbonyl)-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine
• phenothiazin-10-yl(pyrrolidin-1-yl)methanone
• (1''H-Phenothiazin-1''-yl)(pyrrolidin-1-yl)methanone
• 176092-22-1
• EN300-27061630
• 10H-phenothiazin-10-yl(pyrrolidin-1-yl)methanone
• HMS1680A12
• BDBM50308414
• AKOS000643126
• Oprea1_320260
• SR-01000506179-1
• SR-01000506179
• SCHEMBL8426377
• Cambridge id 6832397
• CHEMBL590513

• Inchi： 1S/C17H16N2OS/c20-17(18-11-5-6-12-18)19-13-7-1-3-9-15(13)21-16-10-4-2-8-14(16)19/h1-4,7-10H,5-6,11-12H2
• InChI Key： IHPFEJWVFJCIQK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine

Professional Introduction to Compound with CAS No. 176092-22-1 and Product Name: 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine

The compound in question, identified by the chemical abstracts service number CAS No. 176092-22-1, is a member of the phenothiazine class, which has garnered significant attention in the field of medicinal chemistry due to its diverse pharmacological properties. The product name, 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine, highlights its structural framework, which integrates a pyrrolidine moiety with a phenothiazine core. This unique combination has been explored for its potential applications in the development of novel therapeutic agents.

Phenothiazines are well-known for their broad spectrum of biological activities, including antipsychotic, antiemetic, and antimicrobial effects. The structural modification of phenothiazine derivatives has been a focal point in medicinal chemistry research, aiming to enhance their efficacy and reduce side effects. The introduction of a pyrrolidine group in 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine is particularly noteworthy, as it can influence the compound's solubility, bioavailability, and interaction with biological targets.

Recent studies have demonstrated that the pyrrolidine substituent can enhance the binding affinity of phenothiazine derivatives to certain receptors. For instance, modifications at the 10-position of the phenothiazine ring have been shown to modulate activity at serotonin receptors, which is crucial for treating neurological disorders. The compound 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine represents a promising candidate for further investigation in this context.

In addition to its pharmacological potential, the synthesis of 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine involves sophisticated organic chemistry techniques. The incorporation of the pyrrolidine moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The structural features of 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine also make it an attractive scaffold for drug discovery. Computational modeling and molecular dynamics simulations have been utilized to predict its interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases.

Preclinical studies have begun to explore the therapeutic potential of 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine in various disease models. Initial results indicate that it may possess anti-inflammatory and immunomodulatory properties, making it a candidate for treating chronic inflammatory conditions. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The compound CAS No. 176092-22-1, as a key intermediate in the synthesis of 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine, plays a critical role in ensuring the reproducibility and scalability of drug production processes. Its characterization through spectroscopic techniques such as NMR and mass spectrometry has been essential for confirming its structure and purity.

The field of medicinal chemistry continues to evolve with advancements in synthetic methodologies and computational tools. The study of phenothiazine derivatives remains a vibrant area of research, driven by their versatile biological activities and structural diversity. The compound 10-(pyrrolidine-1-carbonyl)-10H-phenothiazine exemplifies how strategic modifications can lead to novel therapeutic agents with improved properties.

Future directions in this research include optimizing the synthesis of CAS No. 176092-22-1 and exploring its derivatives for enhanced pharmacological effects. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into clinical applications. The continued investigation of phenothiazine-based compounds holds promise for addressing unmet medical needs across various therapeutic areas.